Cas no 2248350-13-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate
• CAS No: 2248350-13-0
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 6305098
• PubChem ID: 165724398
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248350-13-0
• EN300-6515643
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate

• Inchi： 1S/C18H21NO4/c20-16(12-11-13-7-3-1-2-4-8-13)23-19-17(21)14-9-5-6-10-15(14)18(19)22/h5-6,9-10,13H,1-4,7-8,11-12H2
• InChI Key： JZDOVHMCNGSCLA-UHFFFAOYSA-N
• SMILES： O(C(CCC1CCCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate (CAS: 2248350-13-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate (CAS: 2248350-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione scaffold coupled with a cycloheptylpropanoate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

Additionally, recent research has explored the compound's potential in oncology. Preliminary data indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate may possess anti-proliferative effects against certain cancer cell lines. Mechanistic studies suggest that it induces apoptosis and cell cycle arrest, possibly through the modulation of signaling pathways such as PI3K/Akt and MAPK. While these results are promising, further studies are needed to elucidate its full therapeutic potential and to assess its safety in preclinical models.

In conclusion, the latest research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cycloheptylpropanoate (CAS: 2248350-13-0) highlights its versatility and potential as a therapeutic agent. Its anti-inflammatory and anti-cancer properties, coupled with advances in synthetic methodologies, make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and conducting rigorous preclinical evaluations to pave the way for clinical development.